Cas no 83860-32-6 ((1S,2R,1'R)-Cypermethrin)

• Product Name: (1S,2R,1'R)-Cypermethrin
• CAS No: 83860-32-6
• MF: C₂₂H₁₉Cl₂NO₃
• MW: 416.297164201736
• CID: 726684
• PubChem ID: 12617361
• Update Time: 2025-08-04

(1S,2R,1'R)-Cypermethrin Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methylester, (1S,3R)-
• alpha-cyano-3-phenoxybenzyl [1S-[1alpha(S*),3beta]]-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
• DTXSID8058168
• (1S,2R,1'R)-Cypermethrin
• (1S,3R)-rel-3-(2,2-Dichloroethenyl)-2,2-dimethylcyclopropanecarboxylic acid (R)-cyano(3-phenoxyphenyl)methyl ester; [1?(S*),3?]-(+/-)-3-(2,2-Dichloroethenyl)-2,2-dimethylcyclopropanecarboxylic acid cyano(3-phenoxyphenyl)methyl ester; NRDC 159; Theta-cypermethrin; Transmix; ?-Cypermethrin
• CHEBI:39337
• 83860-32-6
• (-)-Theta-Cypermethrin
• (1S)-trans-(alphaR)-cypermethrin
• PD132731
• Cyclopropanecarboxylic acid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methyl ester, (1S,3R)-
• DTXSID301034570
• 71697-59-1
• theta-Cypermethrin 10 microg/mL in Cyclohexane
• (R)-cyano(3-phenoxyphenyl)methyl (1S,3R)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarboxylate
• Q27119820
• SCHEMBL1086935
• EINECS 281-087-4
• alpha-Cyano-3-phenoxybenzyl (1S-(1alpha(S*),3beta))-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate

• Inchi： 1S/C22H19Cl2NO3/c1-22(2)17(12-19(23)24)20(22)21(26)28-18(13-25)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/t17-,18-,20+/m0/s1
• InChI Key： KAATUXNTWXVJKI-CMKODMSKSA-N
• SMILES： Cl/C(=C\[C@H]1[C@H](C(=O)O[C@@H](C#N)C2C=CC=C(C=2)OC2C=CC=CC=2)C1(C)C)/Cl

Computed Properties

• Exact Mass: 415.0741989g/mol
• Monoisotopic Mass: 415.0741989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Melting Point: 81.3333333333 °C

(1S,2R,1'R)-Cypermethrin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1S,2R,1'R)-Cypermethrin

(1S,2R,1'R)-Cypermethrin (CAS No. 83860-32-6): An Overview of a Potent Synthetic Pyrethroid Insecticide

(1S,2R,1'R)-Cypermethrin (CAS No. 83860-32-6) is a synthetic pyrethroid insecticide widely used in agricultural and public health applications. This compound is known for its high efficacy against a broad spectrum of pests, including mosquitoes, flies, and other insects that pose significant threats to crops and human health. The chemical structure of (1S,2R,1'R)-Cypermethrin is characterized by its unique stereochemistry, which contributes to its potent insecticidal activity and low mammalian toxicity.

The development and use of (1S,2R,1'R)-Cypermethrin have been extensively studied in recent years. One of the key areas of research has focused on its mode of action. Like other pyrethroids, (1S,2R,1'R)-Cypermethrin targets the voltage-gated sodium channels in the nervous system of insects. By binding to these channels, it disrupts the normal flow of sodium ions, leading to hyperexcitation and ultimately paralysis and death of the insect. This mechanism of action is highly specific to insects and has minimal impact on mammals and other non-target organisms.

Recent studies have also explored the environmental fate and behavior of (1S,2R,1'R)-Cypermethrin. Research has shown that this compound is relatively stable in the environment but can be degraded through various processes such as photolysis, hydrolysis, and microbial degradation. These degradation pathways help to reduce its persistence in the environment and minimize potential ecological impacts. However, careful application and management practices are still essential to ensure its safe use.

In terms of agricultural applications, (1S,2R,1'R)-Cypermethrin has proven to be highly effective in controlling a wide range of crop pests. Its broad-spectrum activity makes it a valuable tool for integrated pest management (IPM) programs. When used in conjunction with other pest control strategies such as biological control and cultural practices, (1S,2R,1'R)-Cypermethrin can help reduce the overall reliance on chemical pesticides while maintaining crop yields.

Public health applications of (1S,2R,1'R)-Cypermethrin are equally important. It is widely used in vector control programs to combat diseases such as malaria and dengue fever. The compound's low mammalian toxicity and high efficacy against mosquitoes make it an ideal choice for indoor residual spraying (IRS) and other vector control methods. Recent studies have highlighted its effectiveness in reducing mosquito populations and interrupting disease transmission cycles.

Safety considerations are a critical aspect of the use of any pesticide. Extensive toxicological studies have been conducted on (1S,2R,1'R)-Cypermethrin to ensure its safety for both humans and the environment. These studies have demonstrated that it has a low acute toxicity when used according to recommended guidelines. However, like all pesticides, it should be handled with care to avoid exposure through inhalation or skin contact.

The regulatory landscape for pesticides is constantly evolving to reflect new scientific findings and public health concerns. Regulatory agencies such as the Environmental Protection Agency (EPA) in the United States and the European Food Safety Authority (EFSA) regularly review the safety and efficacy of pesticides like (1S,2R,1'R)-Cypermethrin. These reviews ensure that only compounds that meet stringent safety standards are approved for use.

In conclusion, (1S,2R,1'R)-Cypermethrin (CAS No. 83860-32-6) is a potent synthetic pyrethroid insecticide with a wide range of applications in agriculture and public health. Its unique chemical structure and mode of action make it highly effective against various pests while minimizing risks to non-target organisms. Ongoing research continues to enhance our understanding of its environmental fate and behavior, ensuring its safe and sustainable use for years to come.